Cas no 669713-96-6 (3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}propanoic acid)

3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}propanoic acid Properties

Names and Identifiers

• 1-Boc-2-(2-Carboxyethyl)piperidine
• 2-(2-Carboxyethyl)piperidine-1-carboxylic acid tert-butyl ester
• 1-Boc-Piperidin-2-ylpropionic acid
• 2-(2-CARBOXY-ETHYL)-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-(1-(tert-Butoxycarbonyl)piperidin-2-yl)propanoic acid
• 3-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-2-yl]propanoic acid
• 1-boc-piperidin-2-ylpropiomic acid
• 3-(N-Boc-2-piperidinyl)propanoic acid
• 3-[1-(tert-butoxycarbonyl)piperidin-2-yl]propanoic acid
• 3-[1-(tert-butoxycarbonyl)piperidin-2-yl]propionic acid
• N-BOC-2-PIPERIDINEPROPANOIC ACID
• N-Boc-2-piperidinepropionic acid
• 1-Boc-2-piperidinepropanoic acid
• 3-{1-[(tert-butoxy)carbonyl]piperidin-2-yl}propanoic acid
• 2-PIPERIDINEPROPANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-
• CS-D0038
• SCHEMBL3146378
• EN300-61316
• 1-Boc-piperidin-2-ylpropiomic acid, AldrichCPR
• FT-0644827
• DTXSID20373566
• AKOS011499286
• BRQMDBOVDLUBAI-UHFFFAOYSA-N
• AM101121
• MFCD02179009
• 3-(1-tert-butoxycarbonyl-2-piperidyl)propanoic acid
• AS-37125
• A13489
• Q-103045
• 669713-96-6
• AB10978
• +Expand

• MDL： MFCD02179009
• InChIKey： BRQMDBOVDLUBAI-UHFFFAOYSA-N
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-9-5-4-6-10(14)7-8-11(15)16/h10H,4-9H2,1-3H3,(H,15,16)
• SMILES： CC(C)(C)OC(=O)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 257.16300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 257.163
• Heavy Atom Count: 18
• Complexity: 309
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 2.57870
• PSA: 66.84000
• Refractive Index: 1.485
• Boiling Point: 386.4 °C at 760 mmHg
• Flash Point: 386.4 °C at 760 mmHg
• Density: 1.102